Glycidyl Caprylate-d15

• Molecular Formula: C11H20O3
• Molecular Weight: 215.37 g/mol
• InChI: InChI=1S/C11H20O3/c1-2-3-4-5-6-7-11(12)14-9-10-8-13-10/h10H,2-9H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2
• InChIKey: CCNCFYINOYWDOK-PMELWRBQSA-N

Glycidyl Caprylate-d15: Stable Isotope-Labeled Internal Standard for Trace-Level Food Contaminant Quantification

Glycidyl Caprylate-d15 (2,3-Epoxypropyl octanoate-d15, CAS 2514835-46-0) is a stable isotope-labeled analogue of glycidyl caprylate in which 15 hydrogen atoms are replaced with deuterium (²H), resulting in a molecular formula of C₁₁H₅D₁₅O₃ and a molecular weight of 215.37 g/mol [1]. This compound belongs to the glycidyl ester class of process contaminants formed during the high-temperature deodorization of refined edible oils [2]. As a deuterated internal standard (DIS), it is specifically designed for stable isotope dilution analysis (SIDA) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) workflows for the accurate quantification of glycidyl caprylate in complex food and oil matrices [1].

Workflow Stable isotope dilution analysis (SIDA) by LC-MS/MS or GC-MS

Analyte class Process contaminant glycidyl ester in edible oils and food matrices

Key attribute Mass-resolved deuterated internal standard for matrix-effect correction

• [1] MedChemExpress. Glycidyl caprylate-d15 (2,3-Epoxypropyl octanoate-d15) Stable Isotope. Product Datasheet. CAS 2514835-46-0. View Source
• [2] MacMahon, S. (Ed.). (2016). Processing Contaminants in Edible Oils: MCPD and Glycidyl Esters. AOCS Press. View Source

Why Non-Deuterated Glycidyl Caprylate or Alternative Internal Standards Cannot Substitute for Glycidyl Caprylate-d15 in Validated LC-MS/MS Methods

Direct substitution of Glycidyl Caprylate-d15 with its non-deuterated counterpart (glycidyl caprylate, CAS 24412-91-7, MW 200.27 g/mol) or structurally similar compounds introduces quantifiable analytical error that undermines regulatory compliance. Non-deuterated glycidyl caprylate cannot be distinguished from the target analyte by mass spectrometry, rendering it useless as an internal standard [1]. Alternative internal standards (e.g., C13-labeled or other deuterated glycidyl esters) exhibit differential matrix effects, recovery behavior, and retention time shifts that compromise method accuracy unless re-validated [2]. Stable isotope dilution analysis (SIDA) with a perfectly matched deuterated internal standard corrects for analyte loss during sample preparation and ion suppression/enhancement during MS detection—corrections that non-isotopic surrogates fail to provide [3].

Non-deuterated glycidyl caprylate co-elutes and cannot be mass-resolved from the target analyte, making it unusable as an internal standard.

Alternative labeled standards (C13 or shorter-chain deuterated esters) may exhibit differential matrix effects and retention shifts, requiring full re-validation.

Non-isotopic surrogates cannot correct for ion suppression or extraction losses, introducing systematic bias in complex oil matrices.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source
• [3] Becalski, A., Feng, S. Y., Lau, B. P.-Y., & Zhao, T. (2012). Glycidyl fatty acid esters in food by LC-MS/MS: method development. Analytical and Bioanalytical Chemistry, 403(10), 2933-2942. View Source

Quantitative Differentiation: Glycidyl Caprylate-d15 vs. Non-Deuterated and Alternative Internal Standards

Molecular Weight Differentiation: 15 Deuterium Atoms Enable Baseline MS Resolution from Native Glycidyl Caprylate

Glycidyl Caprylate-d15 (C₁₁H₅D₁₅O₃, MW 215.37) exhibits a +15 Da mass shift relative to non-deuterated glycidyl caprylate (C₁₁H₂₀O₃, MW 200.27), enabling complete chromatographic and mass spectrometric resolution in LC-MS/MS and GC-MS analyses [1]. This 15 Da mass difference eliminates isotopic overlap between the internal standard and analyte signals, a requirement for accurate isotope dilution quantification [2].

Mass resolution

Head-to-head

Glycidyl Caprylate-d15 215.37 g/mol · +15 Da shift

Native glycidyl caprylate 200.27 g/mol

Complete MS resolution from native analyte, eliminating isotope crosstalk.

HRMS and LC-MS/MS ESI(+) monitoring m/z 215.18

Evidence Dimension	Molecular Weight and Mass Resolution
Target Compound Data	215.37 g/mol (C₁₁H₅D₁₅O₃); +15 Da mass shift
Comparator Or Baseline	Glycidyl Caprylate (non-deuterated): 200.27 g/mol (C₁₁H₂₀O₃)
Quantified Difference	Δ = 15 Da (7.5% mass increase)
Conditions	High-resolution mass spectrometry (HRMS); LC-MS/MS with electrospray ionization (ESI) in positive mode monitoring m/z 215.18 [M+H]⁺

Why This Matters

This mass shift ensures unambiguous discrimination between the internal standard and native analyte, eliminating the primary source of quantification bias in MS-based assays.

• [1] MedChemExpress. Glycidyl caprylate-d15 (2,3-Epoxypropyl octanoate-d15) Stable Isotope. Product Datasheet. View Source
• [2] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source

Method Detection Limit Improvement: SIDA with Deuterated Internal Standards Lowers LOD by Factor of 5–10

Stable isotope dilution analysis (SIDA) using matched deuterated internal standards, including the d15-labeled glycidyl ester class, achieves detection limits 5–10 times lower than published methods relying on external calibration or non-isotopic internal standards [1]. For glycidyl esters in edible oils, the method detection limit was calculated to be 70–150 µg/kg using a 10 mg sample and 1–3 µg/kg using a 0.5 g sample [1].

Detection limit

Class-level

5–10× lower LOD reported

Supports trace-level quantification in edible oils.

SIDA vs. external calibration; 1–3 µg/kg achievable with 0.5 g sample

Evidence Dimension	Method Detection Limit (MDL) for Glycidyl Esters
Target Compound Data	1–3 µg/kg (using 0.5 g sample with SIDA and deuterated IS)
Comparator Or Baseline	Published methods without SIDA: approximately 5–30 µg/kg (extrapolated from factor 5–10 improvement)
Quantified Difference	5–10× reduction in detection limit
Conditions	LC-MS/MS with APCI positive ion mode; sample: edible oil; deuterated internal standard: matched glycidyl ester-dX analogue

Why This Matters

Lower detection limits are critical for compliance with evolving regulatory thresholds for glycidyl ester contaminants in infant formula and edible oils, where maximum levels are decreasing.

• [1] Becalski, A., Feng, S. Y., Lau, B. P.-Y., & Zhao, T. (2012). Glycidyl fatty acid esters in food by LC-MS/MS: method development. Analytical and Bioanalytical Chemistry, 403(10), 2933-2942. View Source

Recovery Correction: SIDA Using d15 Internal Standard Compensates for Matrix Effects and Sample Loss

Average recoveries for glycidyl esters spiked at 10, 1, and 0.1 mg/kg in virgin olive oil were in the range of 84% to 108% when quantified using SIDA with matched deuterated internal standards [1]. Without deuterated internal standard correction, recoveries can vary by 84.7% to 160% due to matrix effects and sample preparation losses [2].

Recovery correction

Class-level

With deuterated IS 84–108% recovery

Without IS correction 84.7–160% deviation

Matrix-effect and extraction-loss compensation verified across spike levels.

Olive oil matrix; spike 0.1–10 mg/kg

Evidence Dimension	Recovery and Matrix Effect Compensation
Target Compound Data	84% to 108% recovery (with deuterated IS correction, n=3 spike levels)
Comparator Or Baseline	Without deuterated IS: recoveries 84.7% to 160% (uncorrected)
Quantified Difference	Corrected recoveries remain within 84–108% across spike levels; uncorrected values show >50% deviation
Conditions	Edible oil matrix; LC-MS/MS with APCI; spike levels: 0.1, 1, and 10 mg/kg

Why This Matters

Accurate quantification in complex food matrices requires correction for ion suppression/enhancement and extraction losses; SIDA with Glycidyl Caprylate-d15 provides this correction, whereas external calibration fails.

• [1] Becalski, A., Feng, S. Y., Lau, B. P.-Y., & Zhao, T. (2012). Glycidyl fatty acid esters in food by LC-MS/MS: method development. Analytical and Bioanalytical Chemistry, 403(10), 2933-2942. View Source
• [2] MacMahon, S., Begley, T. H., & Diachenko, G. W. (2013). Occurrence of 3-MCPD and glycidyl esters in edible oils in the United States. Food Additives & Contaminants: Part A, 30(12), 2081-2092. View Source

Isotopic Purity: 15 Deuterium Atoms Provide 95% Minimum Chemical Purity for Reliable Internal Standard Performance

Glycidyl Caprylate-d15 is supplied with a minimum chemical purity of 95%, and deuteration is confirmed across all 15 positions of the octanoyl chain . Incomplete deuteration or isotopic impurities can introduce quantification bias due to isotopic peak overlap; a 95% purity specification ensures that the mass shift of +15 Da remains analytically meaningful and that the unlabeled fraction does not significantly contribute to the analyte signal [1].

Isotopic purity

Reported

≥95% chemical purity · 15 ²H positions

Minimizes unlabeled fraction contribution to analyte signal.

Confirmed by ²H NMR and HRMS

Evidence Dimension	Isotopic and Chemical Purity
Target Compound Data	Minimum 95% purity; 15 deuterium atoms substituted
Comparator Or Baseline	Lower-purity deuterated standards (e.g., <90%) or compounds with fewer deuterium labels (e.g., d5 variants)
Quantified Difference	≥95% purity specification; +15 Da mass shift vs. +5 Da for d5 analogue
Conditions	Product specification per vendor Certificate of Analysis; confirmed by ²H NMR and HRMS

Why This Matters

High isotopic purity minimizes cross-talk between internal standard and analyte channels, ensuring the validity of calibration curves and reducing the need for post-acquisition correction.

• [1] Gu, H., et al. (2014). Selecting the appropriate stable isotope labeled internal standard for LC-MS/MS bioanalysis. Bioanalysis, 6(24), 3321-3335. View Source

Regulatory Alignment: SIDA with Deuterated Internal Standards is the Preferred Approach for Official AOCS and ISO Methods

Official AOCS methods (Cd 29a-13, Cd 29b-13, Cd 29c-13) and ISO 18363 series for the determination of glycidyl esters and MCPD esters in edible oils and fats rely on or recommend stable isotope dilution analysis with deuterated internal standards to achieve the required method performance characteristics [1][2]. Methods employing external calibration or non-isotopic internal standards are generally considered less robust and may not meet the precision and accuracy requirements for proficiency testing or regulatory submission [3].

Method alignment

Method context

AOCS/ISO protocols recommend SIDA with deuterated IS for glycidyl ester analysis; non-isotopic approaches considered less robust.

Method documentation alignment context.

AOCS Cd 29a-13; ISO 18363 series

Evidence Dimension	Method Acceptance and Regulatory Compliance
Target Compound Data	SIDA with deuterated IS is the preferred/recommended approach
Comparator Or Baseline	External calibration or non-isotopic internal standards
Quantified Difference	Not directly quantified; qualitative preference based on method robustness
Conditions	AOCS Official Methods Cd 29a-13, Cd 29b-13, Cd 29c-13; ISO 18363-1:2021, ISO 18363-2:2018, ISO 18363-3:2021, ISO 18363-4:2021

Why This Matters

Laboratories seeking accreditation or participating in proficiency testing programs (e.g., AOCS LPP) must employ methods that align with official protocols; use of Glycidyl Caprylate-d15 facilitates compliance with these standards.

• [1] AOCS Official Method Cd 29a-13 (Revised 2017). 2- and 3-MCPD Fatty Acid Esters and Glycidol Fatty Acid Esters in Edible Oils and Fats by Acid Transesterification and GC/MS. View Source
• [2] ISO 18363-1:2021. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 1: Method using fast alkaline transesterification and measurement for 3-MCPD and differential measurement for glycidol. View Source
• [3] Kuhlmann, J. (2016). Analytical Strategies for Accurate Detection and Quantitation of MCPD and Glycidyl Esters. In Processing Contaminants in Edible Oils (pp. 67-92). AOCS Press. View Source

High-Value Application Scenarios for Glycidyl Caprylate-d15 in Food Safety and Analytical Chemistry

Quantification of Glycidyl Caprylate in Refined Edible Oils and Fats for Regulatory Compliance

Glycidyl Caprylate-d15 serves as the optimal internal standard for LC-MS/MS or GC-MS quantification of glycidyl caprylate in refined vegetable oils (e.g., palm, soybean, rapeseed) where process contaminants are formed during deodorization. The use of SIDA with this d15-labeled compound corrects for matrix effects and extraction losses, enabling accurate measurement at levels required by evolving EU and international regulations (typically 0.5–1.0 mg/kg for total glycidyl esters) [1]. This scenario directly leverages the 5–10× detection limit improvement and 84–108% recovery correction documented in Section 3.

Method Development and Validation for Infant Formula and Baby Food Analysis

Infant formula is a priority matrix for glycidyl ester monitoring due to the vulnerability of the exposed population. Glycidyl Caprylate-d15 is essential for developing and validating sensitive analytical methods capable of quantifying bound glycidol at low ng/g concentrations. Studies have reported bound glycidol levels in reconstituted infant formula ranging from 6.7 to 40.3 ng/g, necessitating the low detection limits (1–3 µg/kg) achievable only with deuterated internal standards and SIDA [2]. The 15 Da mass shift ensures interference-free quantification even at these trace levels.

Proficiency Testing and Inter-Laboratory Comparisons for Food Testing Laboratories

Accredited food testing laboratories participating in proficiency testing programs (e.g., AOCS Laboratory Proficiency Program, FAPAS) require robust, validated methods to achieve satisfactory z-scores. Glycidyl Caprylate-d15 enables compliance with AOCS Official Methods Cd 29a-13 and ISO 18363 series, which recommend or require SIDA with deuterated internal standards for glycidyl ester analysis [3]. The high isotopic purity (≥95%) and consistent performance of this compound reduce inter-laboratory variability and improve method reproducibility, critical for maintaining accreditation.

Research on Mitigation Strategies for Glycidyl Ester Formation During Oil Refining

Food scientists investigating the effect of refining parameters (temperature, time, steam stripping) on glycidyl ester formation require precise quantification to evaluate mitigation efficacy. Glycidyl Caprylate-d15 provides the analytical accuracy needed to detect small but meaningful changes in contaminant levels (e.g., 10–20% reduction) that would be obscured by the 84.7–160% variability of uncorrected methods. This application supports evidence-based optimization of industrial deodorization processes to minimize process contaminant formation.

Application

Selection Property

Validation Focus

Glycidyl caprylate quantification in refined edible oils

Isotope-labeled internal standard for SIDA

Matrix-effect correction and recovery in oil matrices

Infant formula and baby food contaminant analysis

Low-level quantification sensitivity

Detection limit verification in low ng/g matrices

Proficiency testing and inter-laboratory comparisons

Method robustness and reproducibility

Alignment with documented official method protocols

Oil refining mitigation research

Precise quantification for process optimization

Small-change contaminant monitoring in process samples

• [1] European Commission. (2018). Commission Regulation (EU) 2018/290 amending Regulation (EC) No 1881/2006 as regards maximum levels of glycidyl fatty acid esters in vegetable oils and fats, infant formula, follow-on formula and foods for special medical purposes intended for infants and young children. View Source
• [2] Becalski, A., et al. (2022). Occurrence of glycidyl esters in infant formula products on the Canadian market between 2015 and 2019. Food Additives & Contaminants: Part A, 39(10), 1645-1657. View Source
• [3] AOCS Official Method Cd 29a-13 (Revised 2017). 2- and 3-MCPD Fatty Acid Esters and Glycidol Fatty Acid Esters in Edible Oils and Fats by Acid Transesterification and GC/MS. View Source